2-N-(4-fluorophenyl)-4-N-[(4-methylphenyl)methyl]pyrimidine-2,4-diamine

• IUPAC Name: 2-N-(4-fluorophenyl)-4-N-[(4-methylphenyl)methyl]pyrimidine-2,4-diamine
• InChI: InChI=1S/C18H17FN4/c1-13-2-4-14(5-3-13)12-21-17-10-11-20-18(23-17)22-16-8-6-15(19)7-9-16/h2-11H,12H2,1H3,(H2,20,21,22,23)
• InChI Key: LOISLHMHQMRHOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NC(=NC=C2)NC3=CC=C(C=C3)F
• Molecular Formula: C18H17FN4
• Molecular Weight: 308.4 g/mol

Description

2-N-(4-fluorophenyl)-4-N-[(4-methylphenyl)methyl]pyrimidine-2,4-diamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research. This compound is also known by its trade name, Pazopanib, and is a tyrosine kinase inhibitor that targets multiple signaling pathways involved in tumor growth and angiogenesis.

Mechanism of Action

The mechanism of action of Pazopanib involves the inhibition of multiple receptor tyrosine kinases, including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and c-kit. These receptors are involved in the regulation of tumor angiogenesis and cell proliferation, and their inhibition by Pazopanib can lead to the suppression of tumor growth and metastasis.
Biochemical and Physiological Effects
Pazopanib has been shown to have a range of biochemical and physiological effects, including the inhibition of tumor angiogenesis, suppression of tumor cell proliferation and survival, and reduction of tumor invasiveness and metastasis. It has also been shown to have anti-inflammatory effects and can modulate the immune response, making it a promising candidate for combination therapy with immunotherapeutic agents.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Pazopanib in lab experiments is its broad-spectrum activity against multiple signaling pathways involved in tumor growth and angiogenesis. This makes it a useful tool for studying the molecular mechanisms of cancer progression and for identifying potential therapeutic targets. However, one of the limitations of using Pazopanib is its potential toxicity and off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of Pazopanib and its potential applications in cancer therapy. One area of research is the development of combination therapies that can enhance the efficacy of Pazopanib and reduce its toxicity. Another area of research is the identification of biomarkers that can predict patient response to Pazopanib treatment, allowing for more personalized and effective cancer therapy. Additionally, there is a need for further studies to elucidate the molecular mechanisms of Pazopanib's anti-tumor effects and to identify novel therapeutic targets for cancer treatment.

Synthesis Methods

The synthesis of 2-N-(4-fluorophenyl)-4-N-[(4-methylphenyl)methyl]pyrimidine-2,4-diamine involves a multi-step process that includes the reaction of 4-fluoroaniline with 4-methylbenzyl chloride to form 4-(4-methylbenzyl)aniline. This intermediate is then reacted with 2-chloro-4,6-dimethylpyrimidine to form 2-N-(4-methylbenzyl)-4-N-(4-fluorophenyl)pyrimidine-2,4-diamine, which is then further reacted with formaldehyde to form the final product, 2-N-(4-fluorophenyl)-4-N-[(4-methylphenyl)methyl]pyrimidine-2,4-diamine.

Scientific Research Applications

2-N-(4-fluorophenyl)-4-N-[(4-methylphenyl)methyl]pyrimidine-2,4-diamine has been extensively studied for its potential applications in cancer therapy, particularly in the treatment of renal cell carcinoma (RCC) and soft tissue sarcoma (STS). Studies have shown that Pazopanib can effectively inhibit the growth of tumor cells by targeting multiple signaling pathways involved in tumor angiogenesis, proliferation, and survival.